2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-18-4-2-5-21(16-18)30-17-23(28)25-19-7-9-20(10-8-19)26-11-13-27(14-12-26)24(29)22-6-3-15-31-22/h2-10,15-16H,11-14,17H2,1H3,(H,25,28)
• InChI Key: QPVRXWDEVLDAPX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Description

2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide, also known as TAK-659, is a novel small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.

Mechanism of Action

2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the survival and proliferation of cancer cells. By inhibiting BTK, 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide can induce apoptosis (programmed cell death) in cancer cells and suppress the growth and spread of tumors.
Biochemical and Physiological Effects:
2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been shown to inhibit BTK activity in cancer cells, leading to decreased cell survival and proliferation. 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has also been shown to induce apoptosis in cancer cells and inhibit the growth and spread of tumors in preclinical models. In addition, 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been shown to enhance the activity of other anticancer agents, suggesting that it may have a synergistic effect when used in combination therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is its selectivity for BTK, which minimizes off-target effects and reduces toxicity. 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has also shown potent antitumor activity in preclinical models of cancer, indicating that it may be an effective treatment option for patients with certain types of cancer. However, one limitation of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide. One area of focus could be to investigate the safety and efficacy of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide in clinical trials, to determine whether it is a viable treatment option for patients with cancer. Another area of focus could be to investigate the potential synergistic effects of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide with other anticancer agents, to identify optimal combination therapies. Finally, further research could be conducted to elucidate the mechanisms underlying the antitumor activity of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide, to inform the development of future cancer treatments.

Synthesis Methods

The synthesis of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide involves several steps, including the reaction of 3-methylphenol with 2-chloroacetyl chloride to form 2-(3-methylphenoxy)acetophenone, which is then reacted with 4-(2-thienylcarbonyl)-1-piperazinecarboxylic acid to form the final product, 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide. The purity of 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide can be improved through recrystallization and column chromatography.

Scientific Research Applications

2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been studied extensively in preclinical models of cancer, including lymphoma, leukemia, and multiple myeloma. In these studies, 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has shown potent antitumor activity and has been well-tolerated by the animals. 2-(3-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has also been shown to enhance the activity of other anticancer agents, such as rituximab and lenalidomide.